Cas no 12794-09-1 (Threomycin (9CI))

• Product Name: Threomycin (9CI)
• CAS No: 12794-09-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 188592
• PubChem ID: 272104
• Update Time: 2025-04-19

Threomycin (9CI) Chemical and Physical Properties

Names and Identifiers

• Threomycin (9CI)
• Threomycin
• SCHEMBL526258
• CHEMBL1971558
• .alpha.-Amino-2,5-dihydro-5-methyl-2-furanacetic acid
• DTXSID20926031
• NSC-116328
• .alpha.-Amino-2,5-dihydro-5-methyl-2-furanaceticacid
• PNOKUGWGMLEAPE-UHFFFAOYSA-N
• Furanomycin
• 2-Amino-3,6-anhydro-2,4,5,7-tetradeoxyhept-4-enonic acid
• NSC116328
• 12794-09-1
• 2-Amino-3,6-anhydro-2,4,5,7-tetradeoxyhept-4-enonic acid #
• 2-Amino-3,4,5,7-tetra-deoxy-L-xylo-hept-4-enonic acid (P)-
• 2-Amino-3,6-anhydro-2,4,5,7-tetra-deoxy-L-xylo-hept-4-enonic acid (P)-
• NCI60_000366
• NSC 116328

• Inchi： 1S/C7H11NO3/c1-4-2-3-5(11-4)6(8)7(9)10/h2-6H,8H2,1H3,(H,9,10)
• InChI Key： PNOKUGWGMLEAPE-UHFFFAOYSA-N
• SMILES： O1C(C)C=CC1C(C(=O)O)N

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids